Cas no 84097-18-7 (4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-)

4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro- structure
84097-18-7 structure
Product Name:4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-
CAS No:84097-18-7
MF:C14H25NO
MW:223.354404211044
CID:667781
PubChem ID:13035043
Update Time:2025-04-19

4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclopenta[b]quinoline-4-ethanol, dodecahydro-
    • 2-(1,2,3,3a,4a,5,6,7,8,8a,9,9a-dodecahydrocyclopenta[b]quinolin-4-yl)ethanol
    • 2-{DODECAHYDRO-1H-CYCLOPENTA[B]QUINOLIN-4-YL}ETHAN-1-OL
    • DTXSID50515952
    • 84097-18-7
    • 2-(decahydro-1H-cyclopenta[b]quinolin-4(2H)-yl)ethanol
    • 2-(Dodecahydro-4H-cyclopenta[b]quinolin-4-yl)ethan-1-ol
    • Inchi: 1S/C14H25NO/c16-9-8-15-13-6-2-1-4-11(13)10-12-5-3-7-14(12)15/h11-14,16H,1-10H2
    • InChI Key: LOXQVNCQPFJHRG-UHFFFAOYSA-N
    • SMILES: OCCN1C2CCCCC2CC2CCCC12

Computed Properties

  • Exact Mass: 223.193614421g/mol
  • Monoisotopic Mass: 223.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.5Ų
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